Cas no 98651-71-9 (N-(2,4-Difluorophenyl)-2,2,2-trifluoroacetamide)

• Product Name: N-(2,4-Difluorophenyl)-2,2,2-trifluoroacetamide
• CAS No: 98651-71-9
• MF: C₈H₄F₅NO
• MW: 225.115479469299
• CID: 1067040
• PubChem ID: 4517860
• Update Time: 2025-06-14

N-(2,4-Difluorophenyl)-2,2,2-trifluoroacetamide Chemical and Physical Properties

Names and Identifiers

• N-(2,4-Difluorophenyl)-2,2,2-trifluoro-acetamide
• CT-0052
• DTXSID801243695
• CS-0253597
• N-(2,4-difluorophenyl)-2,2,2-trifluoroacetamide
• AKOS003847286
• MFCD00751600
• starbld0010309
• EN300-6474646
• 98651-71-9
• trifluoroacetyl-2,4-difluoroaniline
• SCHEMBL9359721
• G23081
• N-(2,4-Difluorophenyl)-2,2,2-trifluoroacetamide

• Inchi： 1S/C8H4F5NO/c9-4-1-2-6(5(10)3-4)14-7(15)8(11,12)13/h1-3H,(H,14,15)
• InChI Key： KFBSEUVNGYXFLB-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1NC(C(F)(F)F)=O)F

Computed Properties

• Exact Mass: 225.02130456g/mol
• Monoisotopic Mass: 225.02130456g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 29.1Ų

Additional information on N-(2,4-Difluorophenyl)-2,2,2-trifluoroacetamide

Comprehensive Overview of N-(2,4-Difluorophenyl)-2,2,2-trifluoroacetamide (CAS No. 98651-71-9)

N-(2,4-Difluorophenyl)-2,2,2-trifluoroacetamide, with the CAS number 98651-71-9, is a fluorinated organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique trifluoroacetamide moiety and difluorophenyl group, exhibits remarkable chemical properties that make it a valuable intermediate in synthetic chemistry. Researchers and industry professionals are increasingly exploring its applications due to its potential in drug discovery and material science.

The structural features of N-(2,4-Difluorophenyl)-2,2,2-trifluoroacetamide contribute to its stability and reactivity, making it a versatile building block for more complex molecules. The presence of fluorine atoms enhances its lipophilicity and metabolic stability, which are critical factors in the development of bioactive compounds. Recent studies have highlighted its role in the synthesis of fluorinated pharmaceuticals, a growing trend in the industry due to the improved efficacy and safety profiles of fluorinated drugs.

In the context of green chemistry and sustainable practices, N-(2,4-Difluorophenyl)-2,2,2-trifluoroacetamide is being investigated for its potential in environmentally friendly synthesis routes. The compound's ability to participate in catalytic reactions and its compatibility with microwave-assisted synthesis are areas of active research. These advancements align with the global push toward reducing the environmental impact of chemical manufacturing processes.

Another area of interest is the compound's application in agrochemicals. Fluorinated compounds are known for their pesticidal and herbicidal properties, and N-(2,4-Difluorophenyl)-2,2,2-trifluoroacetamide is no exception. Its derivatives are being explored for their potential to enhance crop protection while minimizing ecological harm. This aligns with the increasing demand for sustainable agriculture solutions, a topic that resonates strongly with modern consumers and policymakers.

From a technical perspective, the synthesis and handling of N-(2,4-Difluorophenyl)-2,2,2-trifluoroacetamide require specialized knowledge due to its reactivity and the need for precise conditions. Analytical techniques such as NMR spectroscopy and mass spectrometry are commonly employed to characterize this compound and ensure its purity. These methods are essential for quality control in both research and industrial settings.

The growing interest in fluorinated compounds has also led to increased searches for CAS 98651-71-9 and related terms in scientific databases. Researchers often inquire about its physical properties, such as melting point, solubility, and stability under various conditions. Additionally, questions about its synthetic routes and potential toxicity are common, reflecting the need for comprehensive safety data in the scientific community.

In summary, N-(2,4-Difluorophenyl)-2,2,2-trifluoroacetamide (CAS No. 98651-71-9) is a compound of significant interest due to its multifaceted applications in pharmaceuticals, agrochemicals, and material science. Its unique chemical properties and compatibility with modern synthetic techniques position it as a key player in the advancement of fluorinated chemistry. As research continues to uncover new possibilities, this compound is likely to remain a focal point in both academic and industrial laboratories.